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Compound of Interest

Compound Name: 2-Butene, 2-methoxy-

Cat. No.: B3055297 Get Quote

An In-depth Technical Guide to 2-Methoxy-2-butene

Introduction
2-Methoxy-2-butene, an unsaturated ether, is a chemical compound of interest in various

research and industrial applications. Its unique structure, featuring a double bond and a

methoxy group, imparts specific reactivity that makes it a valuable intermediate in organic

synthesis. This guide provides a comprehensive overview of its chemical and physical

properties, safety information, and reactivity, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 2-methoxy-2-butene are summarized below. This data is crucial

for its handling, storage, and application in experimental settings.

Table 1: Identifiers and Chemical Structure
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Identifier Value

CAS Number 6380-95-6[1][2][3]

IUPAC Name 2-methoxybut-2-ene[1][3]

Molecular Formula C₅H₁₀O[1][2][3]

Molecular Weight 86.13 g/mol [1][4]

Synonyms
2-Butene, 2-methoxy-; methyl sec-butenyl

ether[1][5]

InChI Key JWBPCSXRWORRAI-UHFFFAOYSA-N[1]

Stereoisomers
(E)-2-methoxybut-2-ene (CAS: 25125-84-2),

(Z)-2-methoxybut-2-ene (CAS: 25125-85-3)[6][7]

Table 2: Physicochemical Properties
Property Value

Appearance Colorless liquid

Boiling Point 67°C at 760 mmHg[6][8]

Density 0.777 g/cm³[6][8]

Vapor Pressure 160 mmHg at 25°C[8]

Octanol/Water Partition Coefficient (logP) 1.4 - 1.56[4][7][8]

Solubility Insoluble in water.[9]

Safety and Hazard Information
2-Methoxy-2-butene is classified as a hazardous substance. Strict adherence to safety

protocols is mandatory. The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides the following data.

Table 3: GHS Hazard Classification
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Hazard Class Category

Flammable Liquids 2[5]

Serious Eye Damage/Eye Irritation 2[3]

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)[3]

Reproductive Toxicity 2[3][5]

Hazardous to the Aquatic Environment (Long-

term)
3[5]

Signal Word:Danger[3][5]

Hazard Statements (H-Statements):

H225: Highly flammable liquid and vapor.[3][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[3][5]

H361: Suspected of damaging fertility or the unborn child.[3][5]

H412: Harmful to aquatic life with long lasting effects.[3][5]

Precautionary Statements (P-Statements):

Prevention: P210 (Keep away from heat/sparks/open flames/hot surfaces), P233 (Keep

container tightly closed), P280 (Wear protective gloves/eye protection).[5]

Response: P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).

Storage: P403+P235 (Store in a well-ventilated place. Keep cool), P405 (Store locked up).[5]
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Disposal: P501 (Dispose of contents/container in accordance with

local/regional/national/international regulations).[5][10]

P210: Keep away from ignition sources P303+P361+P353: Skin Contact

P280: Wear PPE P318: If exposed, get medical advice

P273: Avoid environmental release

P403+P235: Store in a cool, well-ventilated place

P405: Store locked up

P501: Dispose of safely

Click to download full resolution via product page

Caption: GHS Safety Workflow for 2-Methoxy-2-butene.

Reactivity and Applications
The reactivity of 2-methoxy-2-butene is primarily dictated by its carbon-carbon double bond and

the electron-donating methoxy group.

Electrophilic Addition: The double bond is electron-rich, making it susceptible to attack by

electrophiles. The methoxy group's oxygen atom can stabilize the resulting carbocation

intermediate through resonance, influencing the regioselectivity of the reaction.[11]

Cycloaddition Reactions: 2-Methoxy-2-butene can participate in cycloaddition reactions with

other unsaturated molecules to form cyclic compounds.[11]

Radical Scavenging: It has been used as a free radical scavenger in solvents like

trichloromethane and dichloromethane.[12]

Synthetic Intermediate: This compound serves as a precursor in various organic syntheses.

For instance, asymmetric hydroboration-oxidation of its (E)- and (Z)-isomers can produce

chiral 3-methoxy-2-butanols with high enantiomeric excess.[11]
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Experimental Protocols and Data
Detailed experimental protocols for the synthesis or specific reactions of 2-methoxy-2-butene

are beyond the scope of this guide. Researchers should consult specialized chemical literature,

such as peer-reviewed journals and patents, for validated methodologies.

Spectroscopic data is essential for structure confirmation. Key expected NMR signals are:

¹H NMR: The methoxy protons (-OCH₃) typically appear as a singlet around δ 3.2–3.4 ppm.

[11]

¹³C NMR: Distinct signals are expected for the methoxy carbon, the olefinic carbons, and the

methyl carbons, providing a clear fingerprint of the carbon skeleton.[11]

The logical workflow for handling a chemical spill is outlined in the diagram below, emphasizing

the sequence of actions from initial assessment to final decontamination.
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Spill Occurs

Evacuate Area & Assess Risk

Don Appropriate PPE

Control Ignition Sources & Ventilate

Contain Spill with Inert Material

Collect Absorbed Material
(Use non-sparking tools)

Dispose of Waste in Sealed Containers

Decontaminate Area

Incident Reported & Closed

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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